![B600711 Shanzhiside CAS No. 29836-27-9](/img/structure/B600711.png)
Shanzhiside
Overview
Description
Shanzhiside methylester (SM) is an iridoid glycoside with strong anti-inflammatory properties . It is the principle effective iridoid glycoside from the analgesic herb Lamiophlomis rotata .
Synthesis Analysis
A high-performance thin layer chromatographic method of analysis for simultaneous determination of acetylbarlerin, barlerin and shanzhiside methyl ester (the major iridoids of Barleria) was developed and validated .Molecular Structure Analysis
Shanzhiside has a molecular formula of C16H24O11 and an average mass of 392.355 Da . It contains total 53 bond(s); 29 non-H bond(s), 2 multiple bond(s), 4 rotatable bond(s), 2 double bond(s), 1 five-membered ring(s), 2 six-membered ring(s), 1 nine-membered ring(s), 1 carboxylic acid(s) (aliphatic), 7 hydroxyl group(s), 1 primary alcohol(s), 4 secondary .Chemical Reactions Analysis
Shanzhiside methylester has been found to inhibit inflammation via the miRNA-155-5p/SOCS1 axis . It also reduces neuropathic pain by stimulating spinal microglial β-endorphin expression .Physical And Chemical Properties Analysis
Shanzhiside methylester has a molecular weight of 406.38 and a CAS No.: 64421-28-9 .Scientific Research Applications
Depression Treatment
Shanzhiside methylester (SM) is an iridoid glycoside with strong anti-inflammatory properties . It has been found to protect against depression by inhibiting inflammation via the miRNA-155-5p/SOCS1 axis . In a study, both SM and miRNA-155-5p sponge markedly remedied depression-like behaviors in the sucrose preference test (SPT), tail suspension test (TST), and forced swim test (FST), accompanied by decreased Iba1 expression and the production of TNF-α, IL-1β, and IL-6 .
Anxiety Treatment
8-O-acetyl shanzhiside methylester (8-OaS), an active component in Lamiophlomis rotata (L. rotata; Benth.) or Kudo, has been shown to be effective in the clinical treatment of chronic pain syndromes in China . It has been found to have anxiolytic effects on acute and chronic anxiety via inflammatory response inhibition . In a study, 8-OaS significantly ameliorated anxiety-like behaviors in both anxiety models and inhibited the translation enhancement of GluN2A, GluN2B, and PSD95 .
Neuropathic Pain Treatment
8-O-acetyl shanzhiside methylester (8-OaS) from Lamiophlomis rotata has been found to reduce neuropathic pain by inhibiting the ERK/TNF-α pathway in spinal astrocytes . This suggests that Shanzhiside could be a potential therapeutic agent for neuropathic pain .
Mechanism of Action
Target of Action
Shanzhiside, an iridoid glycoside, primarily targets inflammation . It interacts with several key molecules in the inflammatory pathway, including microRNA-155-5p and SOCS1 . It also interacts with the NLRP3 inflammasome and the Nrf2/HO-1 pathway .
Mode of Action
Shanzhiside exerts its effects by inhibiting inflammation. It interacts with its targets, leading to a decrease in the expression of inflammatory markers. For instance, Shanzhiside and microRNA-155-5p sponge administration resulted in decreased expression of microRNA-155-5p . Furthermore, Shanzhiside was found to inhibit the NLRP3 inflammasome-mediated inflammatory process and activate the Nrf2/HO-1 pathway .
Biochemical Pathways
Shanzhiside affects several biochemical pathways. It regulates the SOCS1/JAK2/STAT3 signaling pathway, which is involved in inflammation . Additionally, it interacts with the NLRP3 inflammasome and the Nrf2/HO-1 pathway, both of which play crucial roles in inflammation and oxidative stress .
Result of Action
Shanzhiside has been shown to have significant effects at the molecular and cellular levels. It decreases the production of inflammatory cytokines such as TNF-α, IL-1β, and IL-6 . It also reduces the inflammatory response and oxidative stress injury in the hippocampus, which may be related to the inhibition of the NLRP3 inflammasome-mediated inflammatory process and activation of the Nrf2/HO-1 pathway .
properties
IUPAC Name |
(1S,4aS,5R,7S,7aS)-5,7-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24O11/c1-16(24)2-6(18)8-5(13(22)23)4-25-14(9(8)16)27-15-12(21)11(20)10(19)7(3-17)26-15/h4,6-12,14-15,17-21,24H,2-3H2,1H3,(H,22,23)/t6-,7-,8+,9-,10-,11+,12-,14+,15+,16+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSIFYNVXJOGADM-KDYWOABDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(C[C@H]([C@H]2[C@@H]1[C@@H](OC=C2C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401318101 | |
Record name | Shanzhiside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401318101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Shanzhiside | |
CAS RN |
29836-27-9 | |
Record name | Shanzhiside | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29836-27-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Shanzhiside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401318101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.